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Compound of Interest

Compound Name: Dimethyl pimelate-d4

Cat. No.: B12396951 Get Quote

An In-depth Technical Guide to the Physical Properties of Dimethyl Pimelate-d4

Introduction
Dimethyl pimelate-d4 is the deuterium-labeled version of Dimethyl pimelate.[1][2][3] Stable

isotope-labeled compounds, such as Dimethyl pimelate-d4, serve critical roles in research,

particularly as tracers for quantification and as internal standards for analyses using nuclear

magnetic resonance (NMR), gas chromatography-mass spectrometry (GC-MS), or liquid

chromatography-mass spectrometry (LC-MS).[1] The introduction of deuterium can potentially

influence the pharmacokinetic and metabolic profiles of molecules, a factor of considerable

interest in drug development.[4] This guide provides a comprehensive overview of the known

physical and chemical properties of Dimethyl pimelate-d4, alongside relevant experimental

protocols for its synthesis and analysis.

Physicochemical Properties
The following table summarizes the key physical and chemical properties of Dimethyl
pimelate-d4 and its non-labeled counterpart, Dimethyl pimelate. This data is essential for

handling, storage, and application in a research setting.
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Property Dimethyl pimelate-d4
Dimethyl pimelate
(Unlabeled)

CAS Number 120811-82-7 1732-08-7

Molecular Formula C₉H₁₂D₄O₄ C₉H₁₆O₄

Molecular Weight 192.25 g/mol 188.22 g/mol

Appearance
Typically solid at room

temperature

Clear, colorless to slightly

yellow liquid

Melting Point -21°C

Boiling Point 250.3 ± 0.0 °C at 760 mmHg 121-122 °C at 11 mmHg

Density 1.0 ± 0.1 g/cm³ 1.041 g/mL at 25 °C

Flash Point 105.4 ± 16.9 °C 105.4 °C

Vapor Pressure 0.0 ± 0.5 mmHg at 25°C 0.0219 mmHg at 25°C

Refractive Index 1.427 n20/D 1.431

Solubility

Soluble in ethanol, benzene,

and ether. Slightly soluble in

water.

Storage Conditions

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months, -20°C for 1

month.

Store at 0-8 °C.

Recommended in a cool, dark

place below 15°C.
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Experimental Protocols
Synthesis of Dimethyl Pimelate (Unlabeled)
While a specific protocol for Dimethyl pimelate-d4 is not detailed in the provided results, the

synthesis of its unlabeled analog offers a foundational methodology. The common method is

the esterification of pimelic acid with methanol.
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Materials:

Pimelic acid

Methanol

p-toluenesulfonic acid (catalyst)

Sodium carbonate (for neutralization)

Procedure:

Reaction Setup: In a 50-liter glass reactor equipped with a stirrer and thermometer, combine

5.0 kg of pimelic acid, 25 L of methanol, and 200 g of p-toluenesulfonic acid.

Esterification: Begin stirring and heat the mixture to reflux for 7 hours. The reaction progress

is monitored until the pimelic acid concentration is below 0.5%.

Neutralization: Cool the mixture to room temperature and add 300 g of sodium carbonate to

neutralize the p-toluenesulfonic acid catalyst.

Filtration: Filter the mixture to remove solids.

Solvent Removal: Remove the excess methanol from the filtrate by distillation to yield crude

dimethyl pimelate.

Purification: Purify the crude product via high-vacuum distillation. At a vacuum of 42 Pa and

an oil bath temperature of 110°C, the pure dimethyl pimelate is collected at a gas-phase

temperature of 74°C. This process typically yields a product with a purity of 99.8%.

Analytical Characterization
The identity and purity of Dimethyl pimelate and its deuterated analogs are confirmed using

standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR are used to

confirm the molecular structure. For Dimethyl pimelate-d4, NMR is also used to confirm the

location and extent of deuterium incorporation.
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Gas Chromatography-Mass Spectrometry (GC-MS): This technique is used to assess the

purity of the compound. For the deuterated standard, GC-MS or LC-MS is the primary

application for its use as an internal standard in quantitative analysis.

Visualizations
Logical Relationship and Applications
The following diagram illustrates the relationship between Dimethyl pimelate and its deuterated

form, highlighting their distinct primary applications in research and industry.
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Caption: Relationship between Dimethyl Pimelate and its d4 analog.

Experimental Workflow: Synthesis and Purification
This diagram outlines the step-by-step workflow for the synthesis and purification of Dimethyl

pimelate via esterification.
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Caption: Workflow for the synthesis of Dimethyl Pimelate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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